Cas no 2095432-28-1 (CPI-455 hydrochloride)

CPI-455 hydrochloride is a selective and potent inhibitor of the KDM5 family of histone demethylases, particularly targeting KDM5A (JARID1A) and KDM5B (JARID1B). This small molecule compound is widely utilized in epigenetic research to investigate the role of histone demethylation in gene regulation, cellular differentiation, and cancer biology. Its hydrochloride salt form enhances solubility and stability, making it suitable for in vitro and in vivo studies. CPI-455 hydrochloride exhibits high specificity, minimizing off-target effects, and has been employed to explore therapeutic strategies targeting epigenetic dysregulation. The compound is supplied with rigorous quality controls to ensure reproducibility in experimental applications.

CPI-455 hydrochloride structure

Product Name:CPI-455 hydrochloride

CAS No:2095432-28-1

MF:C₁₆H₁₅ClN₄O

MW:314.7695

MDL:MFCD31536774

CID:4636595

PubChem ID:129896721

Update Time:2025-06-26

CPI-455 hydrochloride Chemical and Physical Properties

Names and Identifiers

- 6-Isopropyl-7-oxo-5-phenyl-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile hydrochloride
- 7-oxo-5-phenyl-6-propan-2-yl-1H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile;hydrochloride
- VID43228
- s8287
- D84063
- A911083
- A919360
- CPI-455 hydrochloride
- CS-0101986
- HY-100421A
- CPI-455?
- CCG-267640
- 6-Isopropyl-7-oxo-5-phenyl-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrilehydrochloride
- CPI-455 (hydrochloride)
- 6-ISOPROPYL-7-OXO-5-PHENYL-4H-PYRAZOLO[1,5-A]PYRIMIDINE-3-CARBONITRILE HYDROCHLORIDE
- 1628208-23-0(free base)
- 2095432-28-1
- CPI-455 HCl?
- BS-15935
- DA-60523
- CPI-455 HCl
- 6-isopropyl-7-oxo-5-phenyl-1H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile hydrochloride
- AKOS032945180
- MDL： MFCD31536774
- Inchi： 1S/C16H14N4O.ClH/c1-10(2)13-14(11-6-4-3-5-7-11)19-15-12(8-17)9-18-20(15)16(13)21;/h3-7,9-10,18H,1-2H3;1H
- InChI Key： SNODPNXOTKXHHH-UHFFFAOYSA-N
- SMILES： O=C1C(=C(C2C=CC=CC=2)N=C2C(C#N)=CNN12)C(C)C.Cl

Computed Properties

Exact Mass: 314.0934388g/mol
Monoisotopic Mass: 314.0934388g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 611
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68.5

CPI-455 hydrochloride Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C(BD764877)

CPI-455 hydrochloride Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EI942-5mg	CPI-455 hydrochloride	2095432-28-1	98+%	5mg	702CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EI942-1mg	CPI-455 hydrochloride	2095432-28-1	98+%	1mg	371CNY	2021-05-07
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S e l l e c k ZHONG GUO	S8287-25mg	CPI-455 HCl	2095432-28-1	99.77%	25mg	¥4071.38	2023-09-15
eNovation Chemicals LLC	Y1200474-25mg	6-Isopropyl-7-oxo-5-phenyl-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile hydrochloride	2095432-28-1	95%	25mg	$400	2024-07-23